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Compound of Interest

Compound Name: (S)-3-hydroxypiperidin-2-one

Cat. No.: B1312134 Get Quote

Essential Safety and Handling Guide for (S)-3-
hydroxypiperidin-2-one
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety protocols, operational

procedures, and disposal plans for (S)-3-hydroxypiperidin-2-one, a key intermediate in the

synthesis of various pharmaceutical compounds.

Hazard Identification and Personal Protective
Equipment
(S)-3-hydroxypiperidin-2-one is classified with the CAS Number 74954-71-5.[1] Based on

available safety data, this compound presents several hazards that necessitate specific

personal protective equipment (PPE) to ensure the safety of laboratory personnel.

Hazard Summary:
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Hazard Statement Description GHS Classification

H302 Harmful if swallowed
Acute toxicity, Oral (Category

4)

H315 Causes skin irritation Skin irritation (Category 2)

H319 Causes serious eye irritation Eye irritation (Category 2A)

H335 May cause respiratory irritation

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling (S)-3-hydroxypiperidin-2-one, the following

PPE is mandatory:

Protection Type Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which

can lead to irritation. Gloves

must be inspected before use

and disposed of properly.[2]

Skin and Body Protection Laboratory coat.

Provides a barrier against

accidental spills and contact

with the skin.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

large quantities or if dust is

generated.

Minimizes the risk of inhaling

the compound, which can

cause respiratory tract

irritation.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe

working environment.

Preparation:

Ensure that the work area, typically a fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have an emergency eyewash station and safety shower readily accessible.

Handling the Compound:

Wear the appropriate PPE before handling the chemical.

Carefully weigh the required amount of (S)-3-hydroxypiperidin-2-one in a designated

area, avoiding the generation of dust.

When transferring the compound, use appropriate tools such as a spatula or powder

funnel to prevent spills.

Keep the container tightly closed when not in use to prevent contamination and exposure.

Post-Handling:

Thoroughly clean the work area and any equipment used.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Properly dispose of any contaminated materials as outlined in the disposal plan.

Experimental Workflow: Synthesis of (S)-N-Boc-3-
hydroxypiperidine
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(S)-3-hydroxypiperidin-2-one is a valuable building block in organic synthesis. For instance, it

is a precursor to (S)-N-Boc-3-hydroxypiperidine, a key intermediate in the synthesis of

pharmaceuticals such as the anticancer drug ibrutinib and other tyrosine kinase inhibitors.[3][4]

Starting Material
Boc Protection

Key Intermediate Pharmaceutical Synthesis

(S)-3-hydroxypiperidin-2-one
Di-tert-butyl dicarbonate (Boc)2O

Triethylamine (Et3N)
Dichloromethane (DCM)

Reacts with Reaction at Room Temperature (S)-N-Boc-3-hydroxypiperidineYields Further Synthesis StepsUsed in e.g., Ibrutinib (Tyrosine Kinase Inhibitor)

Click to download full resolution via product page

Caption: Synthesis of (S)-N-Boc-3-hydroxypiperidine from (S)-3-hydroxypiperidin-2-one.

Disposal Plan
Proper disposal of (S)-3-hydroxypiperidin-2-one and any contaminated materials is essential

to prevent environmental contamination and ensure compliance with regulations.

Waste Collection:

Collect all waste containing (S)-3-hydroxypiperidin-2-one, including excess reagent,

reaction residues, and contaminated consumables (e.g., gloves, paper towels), in a

designated and clearly labeled hazardous waste container.

The container must be compatible with the chemical and securely sealed.

Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.

Disposal Procedure:
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Dispose of the chemical waste through a licensed and approved hazardous waste

disposal company.

Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose

of this chemical down the drain or in regular trash.

For empty containers, rinse them thoroughly with an appropriate solvent, collect the

rinsate as hazardous waste, and then dispose of the container according to institutional

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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